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Compound of Interest

Compound Name: sec-Butyllithium

cat. No.: B1581126

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of sec-butyllithium (sec-BuLi), a pivotal
organolithium reagent in modern organic synthesis. It details its chemical and physical
properties, safe handling protocols, and key applications, with a focus on providing actionable
information for laboratory and development settings.

Core Properties and Identifiers

sec-Butyllithium is a secondary organolithium reagent known for its high reactivity and strong
basicity, surpassing that of the more common n-butyllithium.[1][2] Its chemical formula is
CaHoLi, and it is systematically named (butan-2-yl)lithium.[1][3] Commercially, it is typically
available as a solution in hydrocarbon solvents such as cyclohexane or hexane.[4][5]

Table 1: Chemical Identifiers for sec-Butyllithium
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Identifier Value
CAS Number 598-30-1[1][2][6][71[8]
Molecular Formula CaHoLi[1][7]
IUPAC Name (butan-2-yl)lithium[3]
s-BuLi, (1-Methylpropyl)lithium, Lithium-2-
Synonyms .
butanide[1][6][9]
EC Number 209-927-7[1][6][7]

Beilstein Registry No.

3587206[1][8]

UNII

5YV3GIILTB[1][7]

Table 2: Physical and Chemical Properties of sec-Butyllithium

Property Value
Molecular Weight 64.06 g/mol [1][7][8]

Colorless crystalline solid or clear, colorless to
Appearance . . o

yellowish viscous liquid[1][4][7][10]

) Approximately 0.750 - 0.783 g/mL at 25 °C[3][5]

Density

[7]

Forms tetramers in hydrocarbon solvents; exists
Structure in equilibrium between monomers and dimers in

ethereal solvents.[1]

Storage Temperature

2-8°C[5][7]

Solubility

Reacts violently with water[3]; typically supplied

in cyclohexane or hexane solutions.[4]

Chemical Reactivity and Stability

The carbon-lithium bond in sec-butyllithium is highly polarized, making the secondary carbon

atom strongly basic and nucleophilic.[1][9] It is significantly more basic and sterically hindered
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than n-butyllithium, which allows it to deprotonate particularly weak carbon acids where n-BuLi
is ineffective.[1][2][9]

This high reactivity necessitates careful handling. sec-Butyllithium solutions are pyrophoric,
meaning they can ignite spontaneously upon contact with air.[6][10] They also react violently

with water and other protic solvents.[3][11] Diethyl ether, a common solvent in organometallic
chemistry, is attacked by sec-BuLi within minutes at room temperature, unlike solutions of n-

BuLi which are stable.[1][9]

Solutions of sec-butyllithium are less stable than those of n-butyllithium, decomposing about
10 to 15 times faster under similar conditions.[4][10] Thermal decomposition yields lithium
hydride (LiH), which is insoluble and precipitates out, and a mixture of butenes.[1][4] This
degradation underscores the importance of proper storage and regular titration to determine
the active concentration.[4][12]

Synthesis and Major Applications

Industrially, sec-butyllithium is prepared through the reaction of sec-butyl chloride with a
dispersion of lithium metal in a hydrocarbon solvent.[4][9] The presence of a catalytic amount of
sodium (up to 2%) in the lithium metal is crucial for achieving a rapid reaction and minimizing
coupling byproducts.[4]

Lithium Metal

sec-Butyl Chloride | — (with Na catalyst)

y

sec-Butyllithium Lithium Chloride

Hydrocarbon
Solvent

Click to download full resolution via product page

Caption: Industrial synthesis of sec-Butyllithium.

sec-Butyllithium's primary role is as a powerful base for deprotonation and as a
polymerization initiator.[2][4]
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o Deprotonation: It is the reagent of choice for deprotonating very weak carbon acids and for
generating specific organolithium intermediates. Its steric bulk can influence the
regioselectivity of deprotonation.[2]

o Directed ortho-Metallation (DoM): It is frequently used in DoM reactions, where a functional
group directs lithiation to the adjacent ortho position on an aromatic ring.[2]

e Anionic Polymerization: Its ability to initiate polymerization rapidly makes it a valuable
catalyst in the synthesis of polymers.[4]

o Enantioselective Reactions: When combined with chiral ligands like sparteine, sec-BuLi can
be used for enantioselective deprotonations.[1]

The general workflow for its use as a base involves the deprotonation of a substrate followed
by quenching the resulting carbanion with a suitable electrophile.

Step 1: Deprotonation

Substrate (R-H) sec-BuLi

( Step 2: Electrophilic Quench )
Lithiated Intermediate (R-Li) Butane Electrophile (E+)
- /
onalized Prod R Lithium Salt (LiX)
- /

Click to download full resolution via product page

Caption: General reaction pathway for sec-BuLi mediated deprotonation.
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Experimental Protocols: Handling and Storage

Due to its pyrophoric and water-reactive nature, sec-butyllithium must be handled with
extreme care under an inert atmosphere (e.g., nitrogen or argon), typically within a glovebox or
using Schlenk line techniques.[2][11]

Store containers in a dry, cool (2-8°C), and well-ventilated place, away from sources of
ignition.[5][11][13]

o Keep containers tightly sealed.[11] Opened containers must be carefully resealed under an
inert atmosphere to prevent leakage and contamination.[11]

» Handle and store under nitrogen, protecting from moisture at all times.[11]

o Commercially available Sure/Seal™ bottles are recommended for storage and dispensing,
as they are designed to maintain an inert atmosphere over multiple uses.[8][14]

o Body: A fire-resistant lab coat and appropriate protective clothing are mandatory.[13][15]

e Hands: Use chemical-resistant gloves (e.g., nitrile). Always consult the glove manufacturer's
resistance guide.[11]

o Eyes/Face: Wear safety goggles and a full-face shield, especially when there is a splash
hazard.[11][15]

Transferring sec-butyllithium from a storage bottle to a reaction vessel is a critical operation
that must be performed meticulously to prevent exposure to air.
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Start: Prepare Inert Atmosphere
in Reaction Flask

1. Purge a clean, dry syringe
with inert gas (3x).

2. Puncture the septum of the
Sure/Seal™ bottle with the needle.

3. Pressurize the bottle slightly
with inert gas.

;

4. Withdraw the desired volume of
sec-BuLi solution into the syringe.

l

5. Remove any gas bubbles from the
syringe and pull a small 'cushion’

of inert gas into the needle tip.

:

6. Transfer the needle to the septum
of the reaction flask.

l

7. Add the reagent to the reactiorD

mixture slowly and controllably.

:

8. Rinse the syringe immediately
with a suitable quenching solvent
(e.g., isopropanol), followed by water.

End: Transfer Complete

Click to download full resolution via product page

Caption: Workflow for the safe transfer of sec-Butyllithium solution.
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Safety and Hazard Information

sec-Butyllithium is a hazardous substance that poses significant risks if not handled correctly.
It is extremely destructive to tissues of the mucous membranes, upper respiratory tract, eyes,
and skin.[11]

Table 3: GHS Hazard Classification for sec-Butyllithium

Pictogram GHS Code Hazard Statement

Catches fire spontaneously if
exposed to air.[3][6][10][15]

& H250

In contact with water releases
A H260 flammable gases which may
ignite spontaneously.[3][10][15]

] Causes severe skin burns and
corrosive H314
eye damage.[3]

May be fatal if swallowed and
® H304 _
enters airways.[3]

Immediate and appropriate first aid is critical in the event of exposure.

o Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes
while removing contaminated clothing.[11][16] Immerse the affected area in cool water or
wrap in wet bandages.[15] Seek immediate medical attention.[11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[16] Seek immediate medical attention.[15]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[11][15]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15] Aspiration of the material
into the lungs can cause chemical pneumonitis and may be fatal.[16] Seek immediate
medical attention.[15]
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» Fire: In case of fire, do NOT use water. Use a Class D fire extinguisher (e.g., powdered soda
ash, lime, or sand).[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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